Cas no 898644-99-0 (2-ethyl-1-2-methoxy-5-(propan-2-yl)benzenesulfonyl-1H-imidazole)

• Product name: 2-ethyl-1-2-methoxy-5-(propan-2-yl)benzenesulfonyl-1H-imidazole
• CAS No: 898644-99-0
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5821232
• PubChem ID: 20105503

2-ethyl-1-2-methoxy-5-(propan-2-yl)benzenesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-((5-isopropyl-2-methoxyphenyl)sulfonyl)-1H-imidazole
• 898644-99-0
• 2-ethyl-1-(2-methoxy-5-propan-2-ylphenyl)sulfonylimidazole
• F3237-0446
• AKOS002283776
• 2-ethyl-1-2-methoxy-5-(propan-2-yl)benzenesulfonyl-1H-imidazole

• Inchi： 1S/C15H20N2O3S/c1-5-15-16-8-9-17(15)21(18,19)14-10-12(11(2)3)6-7-13(14)20-4/h6-11H,5H2,1-4H3
• InChI Key： URWPOUYBMWNFMW-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)C(C)C)OC)(N1C=CN=C1CC)(=O)=O

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-ethyl-1-2-methoxy-5-(propan-2-yl)benzenesulfonyl-1H-imidazole

2-Ethyl-1-(2-methoxy-5-(propan-2-yl)benzenesulfonyl)-1H-imidazole (CAS No. 898644-99-0)

2-Ethyl-1-(2-methoxy-5-(propan-2-yl)benzenesulfonyl)-1H-imidazole, also known by its CAS number 898644-99-0, is a complex organic compound with a unique structure that combines imidazole, benzene sulfonyl, and various substituents. This compound has garnered attention in recent years due to its potential applications in drug discovery, material science, and other fields. The molecule's structure, which includes an imidazole ring, a benzenesulfonyl group, and several alkyl substituents, contributes to its versatile properties.

The synthesis of 2-Ethyl-1-(2-methoxy-5-(propan-2-yl)benzenesulfonyl)-1H-imidazole involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. The compound's stability and reactivity make it a valuable intermediate in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its imidazole core is known for its ability to form hydrogen bonds, which is a critical property for drug molecules targeting specific biological receptors. Additionally, the benzenesulfonyl group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes. These properties have led to investigations into its role as a lead compound in the development of new therapeutic agents.

In terms of applications, 2-Ethyl-1-(2-methoxy-5-(propan-2-yl)benzenesulfonyl)-1H-imidazole has shown promise in materials science as well. Its ability to form stable complexes with metal ions has been explored for use in catalysis and coordination chemistry. Furthermore, the compound's electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

The structural versatility of this compound also makes it an interesting subject for fundamental research. Scientists have conducted detailed studies on its electronic structure, reactivity, and interactions with other molecules. These studies have provided valuable insights into the relationship between molecular structure and function, contributing to the broader understanding of organic chemistry.

In conclusion, 2-Ethyl-1-(2-methoxy-5-(propan-2-yl)benzenesulfonyl)-1H-imidazole (CAS No. 898644-99-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations.